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Compound of Interest

Compound Name: N-Nitrosomorpholine-d4

Cat. No.: B121263

N-Nitrosomorpholine-d4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial availability and technical applications of N-
Nitrosomorpholine-d4, a critical tool in analytical and metabolic research. This document
details commercially available sources, provides a comparative summary of product
specifications, and outlines detailed experimental protocols for its use as an internal standard
in quantitative analysis.

Commercial Availability and Supplier Information

N-Nitrosomorpholine-d4 (CAS No. 61578-30-1) is a deuterated analog of N-
Nitrosomorpholine (NMOR), a well-known carcinogenic compound. Its primary application in
research is as an internal standard for the accurate quantification of NMOR in various matrices,
including pharmaceutical products, environmental samples, and biological fluids.[1] Several
commercial suppliers offer this stable isotope-labeled compound. A summary of offerings from
prominent suppliers is presented below.
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) Product ] Available ]
Supplier CAS No. Purity . Price
Name Quantities
N- :
MedchemExp ) Price on
Nitrosomorph  61578-30-1 >98% 1 mg, 5mg
ress , request
oline-d4
Santa Cruz N- Information ]
_ _ _ _ Price on
Biotechnolog Nitrosomorph  61578-30-1 not readily Inquire
_ _ request
y oline-d4 available
N-
LGC ) Price on
Nitrosomorph  61578-30-1 >95% (HPLC) 5mg
Standards ) request
oline-d4
N- .
) i Price on
A Chemtek Nitrosomorph  61578-30-1 98+% Inquire
) request
oline-d4
N-
Pharmaffiliate ) ) ) ) Price on
Nitrosomorph  61578-30-1 High purity Inquire
S . request
oline-d4
ECHO N- Information )
) ) Price on
CHEMICAL Nitrosomorph  61578-30-1 not readily 5mg
) ) request
CO., LTD. oline-d4 available
N- Information ]
_ _ , Price on
ChemWhat Nitrosomorph  61578-30-1 not readily Inquire
, _ request
oline-d4 available
N-
Nitrosomorph
Cambridge oline (Ds, _
1219805-76- Price on
Isotope 98%) 1 98% 1.2mL
] ) 1 request
Laboratories mg/mL in
methylene
chloride-D2
Clinivex N- 61578-30-1 Information Inquire Price on
Nitrosomorph not readily request
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oline-d4 available
N- :
) i Price on
Clearsynth Nitrosomorph  61578-30-1 299% (HPLC) Inquire
) request
oline D4
Toronto )
N- Information )
Research ) ) Price on
) Nitrosomorph  61578-30-1 not readily 50 mg
Chemicals ) ] request
oline-d4 available
(TRC)
N- .
Cayman ] Price on
] Nitrosomorph  61578-30-1 >98% 1 mg, 5mg
Chemical ) request
oline-d4

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information. Some suppliers may offer the d8 variant, which can
often be used interchangeably in analytical methods.

Physicochemical Properties

Property Value

Chemical Formula C4H4D4N202

Molecular Weight 120.14 g/mol

Appearance Typically a solid

Storage Conditions Store at -20°C, protected from light

Experimental Protocols: Quantification of N-
Nitrosomorpholine

N-Nitrosomorpholine-d4 is an ideal internal standard for isotope dilution mass spectrometry
methods, which are recommended for accurate and precise quantification of N-
Nitrosomorpholine. The deuterated standard is chemically identical to the analyte and exhibits
the same behavior during sample extraction, derivatization, and chromatographic separation.
Because it differs in mass, the mass spectrometer can distinguish it from the native analyte.
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Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol provides a general procedure for the quantitative analysis of N-Nitrosomorpholine
in a sample matrix using N-Nitrosomorpholine-d4 as an internal standard.

3.1.1. Reagents and Materials

N-Nitrosomorpholine (analytical standard)

N-Nitrosomorpholine-d4 (internal standard)

Methanol (HPLC or GC grade)

Dichloromethane (GC grade)

Anhydrous Sodium Sulfate

Sample-specific extraction solvents

3.1.2. Preparation of Standard Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of N-
Nitrosomorpholine and N-Nitrosomorpholine-d4 in 10 mL of methanol in separate
volumetric flasks.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
N-Nitrosomorpholine stock solution with dichloromethane. The concentration range will
depend on the expected levels in the samples.

Internal Standard Spiking Solution: Prepare a solution of N-Nitrosomorpholine-d4 in
dichloromethane at a concentration appropriate for spiking into all samples and calibration
standards.

3.1.3. Sample Preparation

Accurately weigh a known amount of the homogenized sample into a suitable container.
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o Spike the sample with a known amount of the N-Nitrosomorpholine-d4 internal standard

spiking solution.

o Extract the nitrosamines from the sample matrix using an appropriate solvent and technique

(e.g., liquid-liquid extraction with dichloromethane).

» Dry the organic extract over anhydrous sodium sulfate.

» Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3.1.4. GC-MS Instrumental Parameters

Parameter Typical Setting

DB-5ms (30 m x 0.25 mm, 0.25 um) or
GC Column )

equivalent
Injector Temperature 250 °C

Oven Program

40 °C (hold 2 min), ramp to 280 °C at 10 °C/min,
hold 5 min

Carrier Gas

Helium at a constant flow of 1 mL/min

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM)

lons to Monitor

m/z for NMOR (e.g., 116, 86, 56) and NMOR-d4
(e.g., 120, 90, 60)

3.1.5. Data Analysis

Create a calibration curve by plotting the ratio of the peak area of N-Nitrosomorpholine to the

peak area of N-Nitrosomorpholine-d4 against the concentration of N-Nitrosomorpholine for

the calibration standards. Determine the concentration of N-Nitrosomorpholine in the samples

by calculating their peak area ratios and interpolating from the calibration curve.
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Quantification by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

This protocol provides a general procedure for the sensitive quantification of N-
Nitrosomorpholine using LC-MS/MS.

3.2.1. Reagents and Materials

N-Nitrosomorpholine (analytical standard)

N-Nitrosomorpholine-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid or Ammonium formate (LC-MS grade)

3.2.2. Preparation of Standard Solutions

Follow the same procedure as for the GC-MS standard preparation, using LC-MS grade
solvents.

3.2.3. Sample Preparation

Accurately weigh a known amount of the sample.

Spike with a known amount of N-Nitrosomorpholine-d4 internal standard.

Extract the sample with a suitable solvent (e.g., methanol or acetonitrile).

Centrifuge or filter the extract to remove particulates.

The supernatant may be directly injected or further diluted if necessary.

3.2.4. LC-MS/MS Instrumental Parameters
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Parameter

Typical Setting

LC Column

C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in methanol

Start with 5% B, ramp to 95% B over 5 min, hold

Gradient ) o N

for 2 min, return to initial conditions
Flow Rate 0.3 mL/min
Column Temperature 40 °C

lonization Mode

Positive Electrospray lonization (ESI+)

Acquisition Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions

NMOR: e.g., m/z 117 - 87; NMOR-d4: e.g.,
m/z 121 - 91

3.2.5. Data Analysis

Similar to the GC-MS method, construct a calibration curve based on the peak area ratios of
the analyte to the internal standard and determine the concentration in the samples.

Visualized Workflows

The following diagrams illustrate the general experimental workflows for the quantification of N-
Nitrosomorpholine using a deuterated internal standard.
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Caption: GC-MS analytical workflow for N-Nitrosomorpholine quantification.
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Caption: LC-MS/MS analytical workflow for N-Nitrosomorpholine quantification.
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Conclusion

N-Nitrosomorpholine-d4 is an indispensable tool for researchers and analytical scientists
requiring accurate and reliable quantification of the carcinogenic compound N-
Nitrosomorpholine. A variety of commercial suppliers provide this deuterated standard, and
established analytical methods using GC-MS and LC-MS/MS are available. The use of N-
Nitrosomorpholine-d4 as an internal standard in an isotope dilution method is the gold
standard for achieving the highest quality analytical data, which is crucial for regulatory
compliance and research integrity in the fields of pharmaceutical development, food safety, and
environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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